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Compound of Interest

Compound Name: Hexafluoroglutaric anhydride

Cat. No.: B1294290

Introduction: Hexafluoroglutaric anhydride (CAS No. 376-68-1), a fluorinated derivative of
glutaric anhydride, is a reactive chemical intermediate of significant interest in various fields of
chemical synthesis, including polymer chemistry, materials science, and drug development. Its
unique properties, imparted by the presence of fluorine atoms, make it a valuable building
block for the synthesis of novel molecules with enhanced thermal stability, chemical resistance,
and specific biological activities. This technical guide provides a comprehensive overview of the
commercial availability, key properties, and potential applications of Hexafluoroglutaric
anhydride, with a focus on providing practical information for researchers and professionals in
the field.

Commercial Availability and Suppliers

Hexafluoroglutaric anhydride is commercially available from a range of chemical suppliers.
The purity and available quantities vary by supplier, catering to both small-scale research and
larger-scale development needs. Below is a summary of prominent suppliers and their typical

offerings.
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Supplier Purity Available Quantities
SynQuest Laboratories 98% 59,259, 100 g, Bulk
Thermo Scientific Chemicals 97% 19,59

Sigma-Aldrich 97% 59

Santa Cruz Biotechnology N/A Inquire for availability
Alfa Chemistry 96% Inquire for availability
TCI Chemical >97.0% 19,59,25¢g

Matrix Scientific 97% 59,25¢9

LookChem 97%, 98% Various

ChemicalBook

98%, 99%

Inquire for availability

Note: Availability and product specifications are subject to change. It is recommended to

consult the suppliers' websites for the most current information. Sigma-Aldrich has noted that

their product is discontinued, but technical service may offer assistance in finding alternatives.

Physicochemical

Properties

Hexafluoroglutaric anhydride is a clear, colorless to pale yellow liquid with a molecular

weight of 222.04 g/mol and the empirical formula CsFeOs. Key physical properties are

summarized in the table below.

Property Value Reference
Boiling Point 72 °C (lit.) [1]
Density 1.654 g/mL at 25 °C (lit.) [1]

Refractive Index

n20/D 1.324 (lit.)

[1]

Flash Point

Not applicable

[2]

Vapor Pressure

87.5 mmHg at 25°C

[3]
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Experimental Protocols

Due to its reactivity, Hexafluoroglutaric anhydride can be employed in a variety of chemical
transformations. A common application is the acylation of nucleophiles such as amines and
alcohols to introduce the hexafluoroglutaryl moiety. While specific protocols for
Hexafluoroglutaric anhydride are not readily available in public literature, a general
procedure for the acylation of primary amines with an anhydride can be adapted.

General Protocol for N-Acylation of a Primary Amine:

Materials:

Hexafluoroglutaric anhydride

e Primary amine

» Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)
o Tertiary amine base (e.g., triethylamine, pyridine)

e Saturated aqueous sodium bicarbonate solution

¢ Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and stirring apparatus

e Thin-layer chromatography (TLC) supplies for reaction monitoring
Procedure:

o Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a
nitrogen inlet, dissolve the primary amine (1.0 equivalent) in the chosen anhydrous aprotic
solvent.

« Addition of Base: Add the tertiary amine base (1.1 equivalents) to the solution and stir for 5-
10 minutes at room temperature.
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o Addition of Anhydride: Dissolve Hexafluoroglutaric anhydride (1.05 equivalents) in the
anhydrous aprotic solvent and add it dropwise to the stirred amine solution at 0 °C (ice bath).

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-
24 hours. Monitor the progress of the reaction by TLC until the starting amine is consumed.

o Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a
separatory funnel and separate the organic layer.

o Extraction and Washing: Wash the organic layer sequentially with saturated agueous sodium
bicarbonate solution and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to afford the desired N-acylated product.

Visualizations

To aid in understanding the workflow and chemical transformations involving
Hexafluoroglutaric anhydride, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexafluoroglutaric Anhydride: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1294290#commercial-suppliers-and-
availability-of-hexafluoroglutaric-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2024/py/d4py00156g
https://pubs.rsc.org/en/content/articlelanding/2024/py/d4py00156g
https://www.researchgate.net/figure/Acetylation-of-amines-with-acetic-anhydride_fig17_342245683
https://www.benchchem.com/product/b1294290#commercial-suppliers-and-availability-of-hexafluoroglutaric-anhydride
https://www.benchchem.com/product/b1294290#commercial-suppliers-and-availability-of-hexafluoroglutaric-anhydride
https://www.benchchem.com/product/b1294290#commercial-suppliers-and-availability-of-hexafluoroglutaric-anhydride
https://www.benchchem.com/product/b1294290#commercial-suppliers-and-availability-of-hexafluoroglutaric-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

